Cas no 1204219-98-6 (5-Bromo-2-chloro-4-fluorobenzoic acid)

• Product Name: 5-Bromo-2-chloro-4-fluorobenzoic acid
• CAS No: 1204219-98-6
• MF: C₇H₃BrClFO₂
• MW: 253.452924013138
• MDL: MFCD24107203
• CID: 2135823
• PubChem ID: 53330455
• Update Time: 2024-11-04

5-Bromo-2-chloro-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-4-fluoroBenzoic acid
• Benzoic acid, 5-bromo-2-chloro-4-fluoro
• 5-Bromo-2-chloro-4-fluoro-benzoic acid
• DTJGLOLRNBDUFB-UHFFFAOYSA-N
• 5-bromo-2-chloro-4-fluorobenzoicacid
• Z1450923101
• CS-W004398
• SCHEMBL1552250
• MFCD24107203
• W17792
• AKOS020007842
• EN300-223517
• DA-37854
• 1204219-98-6
• 5-Bromo-2-chloro-4-fluorobenzoic acid

• MDL： MFCD24107203
• Inchi： 1S/C7H3BrClFO2/c8-4-1-3(7(11)12)5(9)2-6(4)10/h1-2H,(H,11,12)
• InChI Key： DTJGLOLRNBDUFB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(=O)O)=C1)Cl)F

Computed Properties

• Exact Mass: 251.89890g/mol
• Monoisotopic Mass: 251.89890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.9